(2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone

• CAS No.: 61234-71-7
• Molecular Formula: C18H20O5
• Molecular Weight: 316.3 g/mol
• IUPAC Name: (2,4-dimethoxy-5-methylphenyl)-(2,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C18H20O5/c1-11-8-13(17(23-5)10-16(11)22-4)18(19)14-9-12(20-2)6-7-15(14)21-3/h6-10H,1-5H3
• InChI Key: NPNWJBPAQOJROZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)OC)C(=O)C2=C(C=CC(=C2)OC)OC

Description

(2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone is an organic compound with a complex structure that includes multiple methoxy groups and a ketone functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone typically involves the reaction of 2,4-dimethoxy-5-methylbenzaldehyde with 2,5-dimethoxybenzaldehyde under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product. For example, a common method involves the use of a Friedel-Crafts acylation reaction, where an acid chloride reacts with an aromatic compound in the presence of a Lewis acid catalyst such as aluminum chloride .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove any impurities and obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

(2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

(2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a pharmacological tool.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes

Mechanism of Action

The mechanism of action of (2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, altering their activity and leading to various biochemical responses. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

(2,4-Dimethoxyphenyl)-(3-methylphenyl)-methanone: Similar in structure but with different substitution patterns.

2,5-Dimethoxy-4-methylamphetamine: A related compound with similar methoxy groups but different overall structure and properties.

Uniqueness

(2,4-Dimethoxy-5-methylphenyl)(2,5-dimethoxyphenyl)methanone is unique due to its specific arrangement of methoxy groups and the presence of a ketone functional group.